AbstractThe morphology and structure of polylactide film samples obtained from a melt and from a solution in chloroform are studied. The crystallization process of polylactide takes place under nonisothermal conditions. It is determined that the melting and crystallization points of the polylactide sample obtained from the solution are, respectively, 2 and 4°C lower than the sample obtained from the melt. Using optical polarization microscopy, it is shown that the sample obtained from the solution has a spherulite structure, while spherulites are not detected in the polylactide sample obtained from the melt. The X-ray diffraction patterns of the polylactide samples crystallized from the solution and melt are different. Well-defined reflexes characteristic of the crystalline modification of the α-form are recorded on the diffractogram of the sample obtained from the solution. The pressed polylactide sample has an initially X-ray amorphous structure, which partially transforms into a crystalline structure during annealing for 60 min at 90°C. X-ray diffraction analysis revealed differences in the degree of crystallinity over the thickness of the polylactide sample obtained from the solution.

AbstractIn this review, a brief digression into the current state of the theory of luminescence is made and, using the example of my own works, carried out jointly with my colleagues since the 1970s up to the present time, it is shown how effective the application of luminescence analysis is in studying the mechanisms of photochemical transformations.

AbstractThe problem of global climate change has become one of the most important challenges to humanity in the 21st century. The main reason is the appearance in the atmosphere of an excessive concentration of greenhouse gases, which absorb the thermal radiation of the Earth and partially return it to the Earth’s surface. The accumulation of greenhouse gases in the atmosphere leads to a rapid increase in the global average air temperature and, as a result, climate change. It is well known that greenhouse gases have a high transparency in the visible spectral range and high absorption in the infrared range. In this paper, we propose a new technique for recording the CO2 and CH4 spectra. An experimental setup based on dynamic Fourier spectrometer is developed. It allows to record IR absorption spectra in the wavelength range of 1.0 to 1.7 μm with a 10 cm–1 spectral resolution. Long-term recording of the atmospheric transmittance in the conditions of urban development is carried out. Based on the obtained data, the CO2 and CH4 integral and volumetric concentrations are monitored. It is shown that the carbon dioxide and methane volumetric concentrations time dependences accurately reflects the traffic congestion degree on that day. Reduction of volume concentrations in the evening hours is explained by the increase of the optical path and the additional capture of air masses outside the heavy traffic area.

AbstractThe results of the radiation characteristics of shock-heated air measurements in the vacuum-ultraviolet region are presented. The experiments are carried out in the STS shock tube of the Institute of Mechanics, Moscow State University at shock-wave velocities of 7.3 to 10.7 km/s and initial pressures in the low-pressure chamber of 0.125, 0.2, and 0.25 Torr. An analytical model of the radiation process is constructed, which takes into account the absorption of radiation during its passage through the air . Processing the experimental dependences of the radiation intensity on time for the main radiation lines using this model made it possible to propose a radiation method for determining the electron temperature of a shock-heated gas. The presented data are compared with the experimental data of other authors.

AbstractThe extraction of Ce(III) and Ce(IV) complexes with tributyl phosphate (TBP) from aqueous solutions with various acidities in the presence of a salting-out agent (magnesium nitrate) into a medium of supercritical (SC) fluids, CO2 (SC-CO2), and Freon R23, is studied under static and dynamic conditions. It is shown that SC-CO2 is a more efficient extractant than Freon R23. The efficiency of the extraction of Ce(III) increases with the increase in the concentration of magnesium nitrate and amount of TBP in the system and decreases with the increase in the acidity of the aqueous solution. The dependence of the efficiency of extraction on pressure is more complex; thus, at a pressure of SC-CO2 below 10 MPa (at 40°C), the solubility of TBP in it drops sharply. As the pressure rises above this value, the degree of transition of the Ce(III) complex into the fluid phase decreases. An equation for the extraction isotherm is obtained and its parameters are determined for conditions that are close to optimal for the extraction of Ce(III). Cerium in the form of Ce(IV) is more efficiently extracted with SC-CO2 even at high acidity of the aqueous solution; however, the Ce(IV) state is unstable in the aqueous solution of its complex; the complete transition to the Ce(III) state occurs within ~14 days. Dynamic extraction using a countercurrent extraction column cannot be described in terms of the model of “theoretical separation steps” or “theoretical plates”. This is apparently due to the instability of the solution of TBP in the SC fluid and formation of a suspension of small drops of liquid TBP that is a more efficient extractant than a true solution of TBP in the fluid. However, such a transition leads to a sharp increase in the efficiency of the extraction column as a mass transfer apparatus.

AbstractNew composite aerogel materials based on sodium lignosulfonates obtained by various delignification methods (sulfite, modified bisulfite) and silica using the sol–gel technology and supercritical fluid processes are synthesized. It is shown that the aerogels based on sulfite lignosulfonate are characterized by a more developed porous structure than the aerogels based on bisulfite lignosulfonate. The pore volume of the aerogels based on sulfite lignosulfonate is 1.4–2.0 cm3/g, which is 1.5–7.0-fold greater when compared to the aerogels based on bisulfite lignosulfonate. The specific surface areas of the aerogels based on sulfite and bisulfite lignosulfonates are 284–452 and 104–280 m2/g, respectively.

AbstractThe physicochemical features of the chiral separation of bronchodilators, isomers of salmeterol xinafoate and the salmeterol base, are studied by supercritical fluid chromatography (SFC) in the analytical and preparative modes. The effects of the composition of the mobile phase, temperature, and pressure on retention, peak shapes, and selectivity of the chiral resolution of the salmeterol base racemate in the analytical chromatography mode is studied. The optimal conditions for the separation of the salmeterol base enantiomers on a Chiralpak IG analytical column in supercritical CO2 (SC-CO2) are determined. The behavior of salmeterol xinafoate is studied under conditions of preparative SFC analysis.

AbstractIn order to study the potential energy surfaces (PESs) of systems containing ethylene, hydrogen, and oxygen atoms, quantum chemical calculations are carried out using the hybrid B3LYP method of the density functional theory (DFT) and the composite CBS-QB3 method. An enthalpy diagram reflecting the PES of this reaction system is constructed. It is shown that the addition of a hydrogen atom to ethylene with the formation of an ethyl radical occurs through the formation of a van der Waals complex. The diagram of enthalpies of monomolecular reactions of decomposition and isomerization of the ethoxyl radical is presented in detail, and a conclusion is made about the probability of their occurrence. The global PES minimum of the system describing the sequential addition of hydrogen and oxygen atoms to ethylene is the hydroxyethyl radical. Intermediates CHCH2OH and CH2OCH2 are localized on the PES of the C2H4 + O system and possible pathways for their further transformation are analyzed. The data obtained make it possible to estimate the ranking of individual elementary reactions in the processes of combustion and oxidation of hydrocarbons and the probabilities of various directions for the transformation of chemical species in the studied systems.

AbstractThe thermal decomposition of 1,1-bis(methoxy-NNO-azoxy)-3-nitro-3-azabutane is studied under isothermal and nonisothermal conditions. The heats of its melting and thermal decomposition are 29.1 kJ/mol (7.0 kcal/mol) and 387 kJ/mol (92.5 kcal/mol), respectively. The composition of gaseous products of thermal decomposition is analyzed. The reaction takes place autocatalytically. The reaction center in the molecule of the studied substance is the diazene oxide group. The mechanism of the process is proposed. The limiting stage of the reaction includes a five-membered cyclic transition state.

It is established that firing samples (granules) in a layer of fluxed magnetite iron ore concentrates are accompanied by complex physicochemical processes related to the oxidation of magnetite and the decomposition of carbonates. When they are heated, along with heat exchange processes, mass transfer processes also occur. These processes are interrelated and affect each other, as well as the degree of completion of the processes of oxidation and decarbonization in the layer. The oxidation mechanism of the samples containing magnetite is considered. A model of the mass transfer process for the period of decomposition of carbonates is refined. An equation is proposed that describes the kinetics of magnetite oxidation in samples upon heating for a more general form of boundary conditions. An equation is presented that makes it possible to determine the rate constant of the oxidation process depending on the characteristics of the heat-carrier gas and the properties of the material. A calculation procedure is developed to determine the diffusion coefficient of oxygen in the combustion products of various fuels. Experiments are carried out to study the kinetics of oxidation and decarbonization processes in a layer of granules on an experimental setup, which make it possible to simulate these processes in relation to different periods of their heat treatment in thermal plants and determine the mass transfer coefficients. This will make it possible to determine the degree of completion of processes by the height of the layer at the given values of the temperature and duration of firing.